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Compound of Interest

3-Cyano-4-fluorobenzenesulfonyl
Compound Name:
chloride

Cat. No.: B1350649

Essential Safety and Handling Guide for 3-Cyano-4-
fluorobenzenesulfonyl Chloride

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with 3-Cyano-4-fluorobenzenesulfonyl chloride (CAS No. 351003-23-
1). Adherence to these procedures is vital for ensuring personal safety and minimizing
environmental risk.

Chemical Hazard Overview

3-Cyano-4-fluorobenzenesulfonyl chloride is a corrosive solid that poses significant health
risks. It causes severe skin burns and eye damage.[1][2][3] The substance is also harmful if
swallowed, inhaled, or in contact with skin.[1] A critical characteristic is its sensitivity to
moisture; it reacts with water, liberating toxic gas.[1][3] Therefore, all handling must be
performed in a controlled, dry environment.
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Physical and Chemical Properties

Data

Molecular Formula

C7H3CIFNO2SJ[1]

Appearance

White to tan powder|[3]

Melting Point

67-70 °C[3][4][5]

Storage Temperature

Store in a dry, cool, and well-ventilated place[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this compound to prevent

exposure.[6][7][8]
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PPE Category

Specification

Rationale

Eye & Face Protection

Wear tightly fitting safety

goggles conforming to EN 166
(EV) or NIOSH (US).[2] A face
shield should also be worn for

maximum protection.[8][9][10]

Protects against splashes and
dust, preventing severe eye
damage.[3]

Skin Protection

Gloves: Chemical-resistant,
impervious gloves (e.g., nitrile,
neoprene).[6][8] Clothing:
Wear fire/flame resistant and
impervious clothing, such as a
chemical-resistant apron or
coverall, to prevent skin

exposure.[2][9]

The chemical causes severe

skin burns upon contact.[1][2]

Respiratory Protection

Work must be conducted in a
chemical fume hood.[1] If
exposure limits are exceeded
or irritation occurs, use a full-
face respirator with a suitable
filter (e.qg., type P3 (EN 143)

respirator cartridges).[5]

The substance is harmful if
inhaled, and dust formation
should be avoided.[1][2]

Footwear

Chemical-resistant safety
footwear covering the entire
foot.[11]

Protects feet from potential

spills.

Operational and Disposal Plan

Follow this step-by-step protocol to ensure the safe handling and disposal of 3-Cyano-4-

fluorobenzenesulfonyl chloride.

Preparation and Engineering Controls

o Work Area: Always handle this chemical inside a certified chemical fume hood to control

exposure.[1]
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» Emergency Equipment: Ensure that an eyewash station and a safety shower are in close
proximity and are readily accessible.[9]

» Environment: Keep the handling area free of water and moisture to prevent hazardous
reactions.[1] The container should be kept tightly closed.[1][2]

Handling Protocol

» Don PPE: Before handling, put on all required PPE as specified in the table above: chemical-
resistant gloves, impervious lab coat or apron, and tightly sealed safety goggles with a face
shield.

e Handling the Compound:

[e]

Avoid creating dust when handling the solid powder.[1][2]

[e]

Do not get the chemical in your eyes, on your skin, or on your clothing.[1]

o

Do not breathe in the dust, vapor, mist, or gas.[1][2]

[¢]

Use non-sparking tools to prevent ignition sources.[2]

o After Handling: Wash hands, face, and any exposed skin thoroughly after completing your
work.[1][2] Do not eat, drink, or smoke in the work area.[1][12]

Storage

o Store the container locked up in a dry, cool, and well-ventilated place designated as a
corrosives area.[1][2][9]

o Keep containers tightly closed to prevent contact with moisture or air.[1]

» Store away from incompatible materials.[2]

Emergency Procedures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical
attention.[1][2]
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o Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with
plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

« Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical
attention.[1][2]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1][2] Seek immediate
medical attention.[1]

o Spills: Evacuate personnel to a safe area. Avoid dust formation and breathing vapors. Collect
the spillage using spark-proof tools and place it in a suitable, closed container for disposal.[2]

Disposal Plan

» Dispose of the contents and the container at an approved waste disposal facility.[1][2] All
disposal practices must be in accordance with applicable local, state, and federal laws and
regulations.[2]

» Contaminated clothing must be taken off and washed thoroughly before reuse.[1][2]
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Safe Handling Workflow: 3-Cyano-4-fluorobenzenesulfonyl Chloride

1. Preparation

Work in Chemical
Fume Hood

'

Verify Eyewash &
Safety Shower Access

'

Gather All
Required PPE

2. Handling & Storage
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3. Digposal

Wash Hands After Use Spill Occurs

Dispose of Waste via Seek Immediate

Approved Facility

Medical Attention

Decontaminate &
Wash PPE

Click to download full resolution via product page

Caption: Workflow for safely handling 3-Cyano-4-fluorobenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1350649?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19885~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:14:37~~3-Cyano-4-fluorobenzenesulfonyl%20chloride~~
https://www.echemi.com/sds/3-cyano-4-fluorobenzenesulfonyl-chloride-pd180521133481.html
https://www.smolecule.com/products/s779977
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9433928.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9433928.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/549088
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.fishersci.com/store/msds?partNumber=AC415850250&countryCode=US&language=en
https://www.wilhelmsen.com/product-catalogue/products/cleaning-equipment/cleaning-workwear/workwear/safe-chemical-handling-protection-ppe-kit/
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.sigmaaldrich.com/SG/en/sds/SIAL/12620?userType=undefined
https://www.benchchem.com/product/b1350649#personal-protective-equipment-for-handling-3-cyano-4-fluorobenzenesulfonyl-chloride
https://www.benchchem.com/product/b1350649#personal-protective-equipment-for-handling-3-cyano-4-fluorobenzenesulfonyl-chloride
https://www.benchchem.com/product/b1350649#personal-protective-equipment-for-handling-3-cyano-4-fluorobenzenesulfonyl-chloride
https://www.benchchem.com/product/b1350649#personal-protective-equipment-for-handling-3-cyano-4-fluorobenzenesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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